Cas no 27032-10-6 (1-(azidomethyl)-4-chlorobenzene)

1-(Azidomethyl)-4-chlorobenzene is a versatile aromatic compound featuring both an azidomethyl (–CH₂N₃) and a chloro (–Cl) substituent on a benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly in click chemistry applications, where the azide group enables efficient cycloaddition reactions with alkynes. The chloro substituent further enhances its reactivity, allowing for subsequent functionalization or cross-coupling reactions. Its stability under standard conditions and well-defined reactivity profile make it suitable for pharmaceutical, agrochemical, and materials science research. The compound’s dual functionality offers flexibility in designing complex molecular architectures, underscoring its utility in advanced synthetic workflows. Proper handling is advised due to the potential explosivity of azide-containing compounds.

1-(azidomethyl)-4-chlorobenzene structure

27032-10-6 structure

Product Name:1-(azidomethyl)-4-chlorobenzene

CAS No:27032-10-6

MF:C₇H₆ClN₃

MW:167.595639705658

MDL:MFCD11637173

CID:1429347

PubChem ID:11171194

Update Time:2025-05-22

1-(azidomethyl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-(azidomethyl)-4-chloro-
- 1-(azidomethyl)-4-chlorobenzene
- p-Chlorobenzyl azide solution
- AKOS009452522
- 4-Chlorobenzyl azide
- LS-10048
- SCHEMBL13435556
- ALBB-028901
- SY318732
- JMTPIENQTKMREN-UHFFFAOYSA-N
- MFCD11637173
- G31025
- EN300-207143
- 27032-10-6
- DTXSID60457531
- MDL： MFCD11637173
- Inchi： 1S/C7H6ClN3/c8-7-3-1-6(2-4-7)5-10-11-9/h1-4H,5H2
- InChI Key： JMTPIENQTKMREN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CN=[N+]=[N-]

Computed Properties

Exact Mass: 167.02518
Monoisotopic Mass: 167.0250249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 14.4Å²

Experimental Properties

PSA: 48.76
Color/Form: ~0.5 M in dichloromethane

1-(azidomethyl)-4-chlorobenzene Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H336-H351-H373
Warning Statement： P201-P260-P264-P280-P304+P340+P312-P308+P313
Hazardous Material transportation number：UN 1593 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 40-48/20/21/22
Safety Instruction： 36/37
Hazardous Material Identification：
Storage Condition：2-8°C

1-(azidomethyl)-4-chlorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B408493-50mg	1-(azidomethyl)-4-chlorobenzene	27032-10-6		50mg	$ 50.00	2022-06-07
TRC	B408493-100mg	1-(azidomethyl)-4-chlorobenzene	27032-10-6		100mg	$ 70.00	2022-06-07
TRC	B408493-500mg	1-(azidomethyl)-4-chlorobenzene	27032-10-6		500mg	$ 295.00	2022-06-07
Enamine	EN300-207143-0.05g	1-(azidomethyl)-4-chlorobenzene	27032-10-6	95%	0.05g	$35.0	2023-09-16
Enamine	EN300-207143-0.1g	1-(azidomethyl)-4-chlorobenzene	27032-10-6	95%	0.1g	$52.0	2023-09-16
Enamine	EN300-207143-0.25g	1-(azidomethyl)-4-chlorobenzene	27032-10-6	95%	0.25g	$75.0	2023-09-16
Enamine	EN300-207143-0.5g	1-(azidomethyl)-4-chlorobenzene	27032-10-6	95%	0.5g	$118.0	2023-09-16
Enamine	EN300-207143-1.0g	1-(azidomethyl)-4-chlorobenzene	27032-10-6	95%	1g	$150.0	2023-05-31
Enamine	EN300-207143-2.5g	1-(azidomethyl)-4-chlorobenzene	27032-10-6	95%	2.5g	$289.0	2023-09-16
Enamine	EN300-207143-5.0g	1-(azidomethyl)-4-chlorobenzene	27032-10-6	95%	5g	$520.0	2023-05-31

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4. Copper promoted synthesis of substituted quinolines from benzylic azides and alkynes

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Additional information on 1-(azidomethyl)-4-chlorobenzene

1-(Azidomethyl)-4-chlorobenzene: A Comprehensive Overview

1-(Azidomethyl)-4-chlorobenzene, also known by its CAS registry number CAS No. 27032-10-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an azide group (-N₃) attached to a methyl group, further connected to a chlorobenzene ring. The presence of both the azide and chlorine substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 1-(azidomethyl)-4-chlorobenzene typically involves multi-step organic reactions, often utilizing chlorobenzene derivatives as starting materials. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and enhancing purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for its formation, thereby improving yield and scalability.

1-(Azidomethyl)-4-chlorobenzene exhibits interesting reactivity due to the azide group's ability to participate in click chemistry reactions, such as the Huisgen cycloaddition. This property has made it a valuable precursor in the synthesis of complex organic molecules, including pharmaceutical agents and advanced materials. Recent studies have highlighted its potential in drug delivery systems, where its azide functionality can be exploited for bioconjugation purposes.

In terms of chemical properties, 1-(azidomethyl)-4-chlorobenzene is relatively stable under normal conditions but can undergo decomposition under certain thermal or oxidative conditions. Its solubility in common organic solvents makes it suitable for various laboratory applications. Moreover, the compound's electronic structure has been studied extensively using computational methods, providing insights into its reactivity and potential applications in electronic materials.

The application of 1-(azidomethyl)-4-chlorobenzene extends beyond traditional organic synthesis. It has been employed as an intermediate in the preparation of azole-containing heterocycles, which are important in medicinal chemistry. Recent research has also explored its use in polymer chemistry, where it serves as a building block for functional polymers with tailored properties.

In conclusion, 1-(azidomethyl)-4-chlorobenzene, with its unique structure and versatile reactivity, remains a significant molecule in contemporary chemical research. Its continued exploration across diverse fields underscores its importance as a valuable tool for advancing scientific knowledge and technological innovation.